Cas no 2292093-91-3 (MC021168)

• Product Name: MC021168
• CAS No: 2292093-91-3
• MF: C₉H₉BN₂O₂S
• MW: 220.06
• CID: 5530608
• PubChem ID: 146770550
• Update Time: 2024-11-06

MC021168 Chemical and Physical Properties

Names and Identifiers

• MC021168
• Boronic acid, B-[4-(5-methyl-1,3,4-thiadiazol-2-yl)phenyl]-
• [4-(5-methyl-1,3,4-thiadiazol-2-yl)phenyl]boronic acid
• 2292093-91-3

• Inchi： 1S/C9H9BN2O2S/c1-6-11-12-9(15-6)7-2-4-8(5-3-7)10(13)14/h2-5,13-14H,1H3
• InChI Key： RROAFBJMTYHWCZ-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(C2=NN=C(C)S2)C=C1)(O)O

Computed Properties

• Exact Mass: 220.0477789g/mol
• Monoisotopic Mass: 220.0477789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 441.5±55.0 °C(Predicted)
• pka: 8.03±0.16(Predicted)